Cas no 1326808-92-7 (4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
- 4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD19706175
- Inchi: 1S/C21H29NO4/c1-14-9-11-21(12-10-14)22(17(13-26-21)19(24)25)18(23)15-5-7-16(8-6-15)20(2,3)4/h5-8,14,17H,9-13H2,1-4H3,(H,24,25)
- InChI Key: OPMTVTCOXHAGGX-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)N(C(C2C=CC(=CC=2)C(C)(C)C)=O)C21CCC(C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 537
- Topological Polar Surface Area: 66.8
4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423806-1 g |
4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 1g |
€751.00 | 2023-04-24 | ||
| Chemenu | CM207556-1g |
4-(4-(tert-Butyl)benzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 97% | 1g |
$1726 | 2024-08-02 | |
| Chemenu | CM207556-10g |
4-(4-(tert-Butyl)benzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 97% | 10g |
$6231 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196720-1g |
4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 98% | 1g |
¥16830.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196720-2g |
4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 98% | 2g |
¥23509.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196720-10g |
4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 98% | 10g |
¥56702.00 | 2024-08-09 | |
| abcr | AB423806-1g |
4-(4-tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; . |
1326808-92-7 | 1g |
€751.00 | 2025-02-21 | ||
| A2B Chem LLC | AJ27386-1g |
4-(4-tert-butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 95+% | 1g |
$1280.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27386-2g |
4-(4-tert-butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 95+% | 2g |
$1753.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27386-5g |
4-(4-tert-butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1326808-92-7 | 95+% | 5g |
$2405.00 | 2024-04-20 |
4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
Introduction to 4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-92-7) and Its Applications in Modern Chemical Biology
The compound 4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 1326808-92-7, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, comprising a spirocyclic framework with an azaspiro structure, make it a compelling candidate for further investigation into its biological activities and mechanistic roles.
At the core of this compound's structure lies a spirocyclic system, which is characterized by the fusion of two or more rings through a single atom. In this case, the molecule consists of an oxa-spiro[4.5]decane core, which introduces a rigid, three-dimensional scaffold that can influence the compound's interactions with biological targets. The presence of an azaspiro moiety further enhances its structural complexity, providing multiple sites for potential functionalization and interaction with biological systems.
The 4-(4-Tert-butylbenzoyl) substituent appended to the spirocyclic system adds another layer of complexity, introducing a bulky aromatic group that may modulate the compound's pharmacokinetic properties. The tert-butyl group is particularly noteworthy, as it can serve as a steric anchor, influencing binding affinity and selectivity in biological assays. Additionally, the 8-methyl group provides further fine-tuning of the molecule's overall shape and electronic properties, potentially enhancing its solubility or metabolic stability.
The carboxylic acid functionality at the 3-position of the spirocyclic ring presents an opportunity for further derivatization, allowing researchers to explore various chemical modifications that could enhance bioactivity or pharmacological properties. This versatility makes the compound a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.
Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in drug discovery. Spirocycles are known for their ability to exhibit high binding affinity and selectivity due to their rigid and conformationally restricted structures. This characteristic makes them particularly attractive for targeting enzymes and receptors involved in critical biological pathways. The oxa-spiro[4.5]decane core of this compound has been shown to interact favorably with certain biological targets, making it a promising scaffold for further optimization.
Moreover, the introduction of nitrogen into the spirocycle via the azaspiro moiety can introduce additional hydrogen bonding capabilities or alter electronic distributions, which can be exploited to enhance binding interactions. Such modifications are often crucial in designing molecules that can outcompete endogenous substrates or inhibitors in biological assays. The combination of these structural features makes 4-(4-Tert-butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-92-7) a compelling candidate for further exploration.
In light of recent research, spirocyclic compounds have been increasingly recognized for their potential in modulating biological processes. For instance, studies have demonstrated that certain spirocycles can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The rigid scaffold provided by the spirocyclic system helps to stabilize interactions with these targets, while functional groups such as carboxylic acids and tert-butyl groups can be strategically positioned to optimize binding affinity.
The tert-butyl group, in particular, has been shown to enhance metabolic stability by reducing susceptibility to enzymatic degradation. This property is especially valuable in drug development, where prolonged circulation time can lead to improved therapeutic efficacy. Additionally, the presence of an aromatic ring in the 4-(4-Tert-butylbenzoyl) substituent can contribute to hydrophobic interactions with biological targets, further strengthening binding affinities.
The carboxylic acid functionality at the 3-position offers another avenue for functionalization, allowing researchers to introduce additional polar groups or linkages that could improve solubility or tissue distribution. For example, esterification or amide formation could yield derivatives with enhanced bioavailability or targeted delivery properties.
Recent computational studies have also highlighted the potential of this compound as a lead molecule for drug discovery. Molecular modeling techniques have been used to predict how different structural modifications might affect binding interactions with biological targets. These predictions have guided experimental efforts toward optimizing potency and selectivity.
In conclusion,4-(4-Tert-butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-92-7) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique spirocyclic framework combined with strategic functional groups provides a versatile platform for designing novel therapeutic agents targeting various biological pathways.
1326808-92-7 (4-(4-Tert-Butylbenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)